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Introduction

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials composed of
metal ions or clusters coordinated to organic ligands. MOF-74, also known as CPO-27, is a
particularly promising family of MOFs for carbon dioxide (CO2) capture and separation due to
the presence of open metal sites that strongly interact with CO2 molecules.[1][2] The nickel-
based analogue, MOF-74-Ni (or Ni/DOBDC), exhibits high CO2 adsorption capacity, good
selectivity, and notable stability, making it a subject of intense research for applications in flue
gas separation, natural gas purification, and other industrial processes.[2][3] This document
provides detailed application notes and experimental protocols for the synthesis, activation,
and evaluation of MOF-74-Ni for CO2 capture.

Physicochemical Properties and Performance Data

MOF-74-Ni's efficacy in CO2 capture is attributed to its unique structural features, including
abundant narrow micropore channels and rich five-coordinated Ni?* open metal sites, which
are highly beneficial for trapping CO2 molecules.[4][5] Its performance can be influenced by the
synthesis method and activation conditions.
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Property Value Synthesis Method Reference
BET Surface Area 1574 ma3/g Not Specified [5]

BET Surface Area 1418 m3/g Solvothermal [6]

BET Surface Area 837.93 m3/g Solvothermal [71[8]

BET Surface Area 788 m3/g Hydrothermal [3]

Pore Volume 0.84 cm3/g Solvothermal [6]

Pore Volume 0.38 cm3/g Hydrothermal [3]

Average Pore
] 1.92 nm Hydrothermal [3]
Diameter

Table 2: CO2 Adsorption Capacity of MOF-74-Ni
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Adsorption

. Temperature Synthesis
Capacity Pressure (bar) Reference
(°C) Method
(mmollg)
Condensation
8.29 0 1.0
Reflux
Condensation
6.61 25 1.0 [9]
Reflux
Solvothermal
5.80 25 1.0 (Optimized [10]
Washing)
. Microwave-
5.22 25 Not Specified ] [4]15]
Assisted (140°C)
4.07 0 11 Solvothermal [6]
Microwave-
3.37 (dynamic) Not Specified Not Specified Assisted (140°C,  [4][5]
RH=90%)

Hydrothermal (in
1.68 25 7 _ [3]
PAN nanofiber)

0.9391 (dynamic) 25 1.0 Solvothermal [71[8]

Table 3: CO2 Selectivity and Isosteric Heat of Adsorption
(Qst)
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Parameter Value Conditions Reference
CO2/N2 Selectivity 49 Not Specified [9]
CO2/N2 Selectivity 31 Not Specified [415]
CO2/CH4 Selectivity 1.8313 25°C, 1 bar (dynamic)  [7][8]
Isosteric Heat of N

] 27-52 kJ/mol Not Specified [9]
Adsorption (Qst)
Isosteric Heat of .

21-38 kJ/mol Not Specified [415]

Adsorption (Qst)

Experimental Protocols

Detailed methodologies for the synthesis, activation, and characterization of MOF-74-Ni are
provided below. These protocols are based on established literature procedures.

Protocol 1: Synthesis of MOF-74-Ni

This section details three common methods for synthesizing MOF-74-Ni: hydrothermal,
microwave-assisted, and condensation reflux.

A. Hydrothermal Synthesis[3]

o Precursor Solution Preparation: Dissolve 0.746 g (3 mmol) of nickel acetate tetrahydrate and
0.298 g (1.5 mmol) of 2,5-dihydroxyterephthalic acid (H4DOBDC) in 40 mL of a 50% (v/v)
tetrahydrofuran (THF) in deionized water solution.

e Sonication: Sonicate the suspension for 30 minutes to ensure homogeneity.

o Hydrothermal Reaction: Transfer the mixture into a Teflon-lined autoclave and heat at 110°C

for 3 days.
o Product Recovery: After cooling to room temperature, collect the yellow crystalline product.

e Washing: Rinse the product several times with a mixed solution of methanol, ethanol, and
deionized water. Separate the resulting MOF by centrifugation at 6000 rpm.
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B. Microwave-Assisted Synthesis[4]

Precursor Solution Preparation: Dissolve 1.5 g of Ni(NOs)2-:6H20 and 0.5 g of Hadhtp in a
mixture of 50 mL of DMF, 50 mL of ethanol, and 50 mL of H20 using ultrasonic mixing.

Microwave Reaction: Transfer the solution to a microwave reactor with reflux condensation.
Heat the solution to 125°C or 140°C for 60 minutes with stirring.

Product Recovery: After the reaction, allow the solution to stand for 6 hours.

Washing: Replace the supernatant with methanol.

C. Condensation Reflux Synthesis[9]

e Reaction Setup: A facile condensation reflux approach can also be utilized for synthesis.
While the specific reagent amounts from the provided search results are not detailed, this
method generally involves dissolving the nickel salt and organic linker in a suitable solvent
and heating the mixture under reflux for a specified duration (e.g., 24 hours).

Protocol 2: Activation of MOF-74-Ni

Activation is a critical step to remove solvent molecules from the pores and expose the open

metal sites.

e Solvent Exchange: Immerse the as-synthesized MOF-74-Ni in methanol for 3 days,
replacing the methanol every 24 hours to expel residual high-boiling point solvents like DMF

from the pores.[11]

» Drying: After solvent exchange, dry the material under vacuum at a temperature of at least
80°C. An additional heating step at 120°C for 30 minutes can further ensure the removal of

coordinated solvent molecules.[11]

Protocol 3: CO2 Adsorption Measurements

A. Static Adsorption (Isotherm Measurement)

Static adsorption measurements are used to determine the equilibrium uptake of CO2 at
various pressures and a constant temperature.
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o Sample Preparation: Degas a known mass of the activated MOF-74-Ni sample under
vacuum at an elevated temperature (e.g., 150°C) for several hours to remove any adsorbed
impurities.

o Measurement: Introduce CO2 gas into the sample cell in controlled doses. The amount of
adsorbed gas is measured at each pressure point after equilibrium is reached. This is
typically performed using a volumetric or gravimetric adsorption analyzer.

o Data Analysis: Plot the amount of CO2 adsorbed (mmol/g) as a function of pressure (bar) to
generate the adsorption isotherm.

B. Dynamic Adsorption (Breakthrough Experiments)[7][12]

Breakthrough experiments simulate the performance of the adsorbent in a fixed-bed column for
gas separation.

o Column Packing: Pack a column of a specific diameter and length with a known amount of
activated MOF-74-Ni.

o Gas Flow: Flow a gas mixture with a known composition (e.g., CO2/N2 or CO2/CH4) through
the packed bed at a constant flow rate, temperature, and pressure.[12]

» Effluent Analysis: Continuously monitor the composition of the gas exiting the column using a
mass spectrometer or gas chromatograph.

o Breakthrough Curve: Plot the concentration of CO2 in the effluent gas as a function of time.
The time at which the CO2 concentration at the outlet starts to rapidly increase is the
breakthrough time.

o Capacity Calculation: The dynamic adsorption capacity can be calculated by integrating the
area above the breakthrough curve up to the point where the outlet concentration equals the
inlet concentration.

Visualizations

The following diagrams illustrate the experimental workflow and the fundamental principles of
CO2 capture using MOF-74-Ni.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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